![molecular formula C17H16N6O4 B2895237 2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide CAS No. 941887-28-1](/img/structure/B2895237.png)
2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide
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Description
2-(3,4-dioxo-8-phenyl-3,4,7,8-tetrahydroimidazo[2,1-c][1,2,4]triazin-2(6H)-yl)-N-(5-methylisoxazol-3-yl)acetamide is a useful research compound. Its molecular formula is C17H16N6O4 and its molecular weight is 368.353. The purity is usually 95%.
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Scientific Research Applications
Antimicrobial Effects
Research has highlighted the significant antimicrobial properties of novel compounds similar in structure to the mentioned compound. For instance, novel thiazole derivatives have demonstrated considerable antimicrobial effects against a range of pathogenic microorganisms including Gram-positive and Gram-negative bacteria, yeasts such as Candida species, and filamentous fungi species like Aspergillus and Penicillium (Cankilic & Yurttaş, 2017). Similarly, imidazo[1,5-b][1,2,4]triazin-2(8H)-one derivatives have been synthesized and shown to exhibit favorable antimicrobial effects, suggesting the potential utility of structurally related compounds in combating microbial infections (Sawant, 2013).
Anticancer Applications
The investigation into compounds with a similar structural framework has also extended to anticancer research. Novel N-cycloalkyl-(cycloalkylaryl)-2-[(3-R-2-oxo-2H-[1,2,4]triazino[2,3-c]quinazolin-6-yl)thio]acetamides have been synthesized and evaluated for their in vitro anticancer activity. Some of these compounds have shown selective efficacy against non-small cell lung and central nervous system cancer cell lines, highlighting the therapeutic potential of structurally related compounds in oncology (Berest et al., 2011).
Chemical Synthesis and Functional Applications
Research has also focused on the synthesis and functional applications of compounds within the same chemical class. For example, the Rh(III)-catalyzed directed ortho-amidation of 2-arylimidazoheterocycles has been developed, providing a straightforward method to afford a variety of N-(2-(imidazo[1,2-a]pyridin-2-yl)phenyl)acetamide derivatives with excellent yields. This method underscores the versatility and potential applications of compounds with similar structures in chemical synthesis (Samanta et al., 2019).
properties
IUPAC Name |
2-(3,4-dioxo-8-phenyl-6,7-dihydroimidazo[2,1-c][1,2,4]triazin-2-yl)-N-(5-methyl-1,2-oxazol-3-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C17H16N6O4/c1-11-9-13(20-27-11)18-14(24)10-23-16(26)15(25)22-8-7-21(17(22)19-23)12-5-3-2-4-6-12/h2-6,9H,7-8,10H2,1H3,(H,18,20,24) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DLOJCXJEWKDZJN-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=NO1)NC(=O)CN2C(=O)C(=O)N3CCN(C3=N2)C4=CC=CC=C4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C17H16N6O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
368.3 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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